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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to formulating flame-retardant
unsaturated polyester resins (UPR) using Antiblaze 100, a chlorinated phosphate ester flame
retardant. The following sections detail the chemical background, formulation guidelines,
experimental protocols for testing, and expected performance data.

Introduction to Antiblaze 100 in Unsaturated
Polyester Resins

Antiblaze 100, chemically known as P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl] Phosphoric
Acid P,P,P',P'-tetrakis(2-chloroethyl) Ester, is an additive flame retardant effective in
unsaturated polyester resins. Its efficacy stems from the synergistic action of phosphorus and
chlorine. During combustion, phosphorus promotes the formation of a protective char layer in
the condensed phase, while both phosphorus and chlorine compounds can act as radical
scavengers in the gas phase, inhibiting the chemical reactions of burning.[1] The additive
nature of Antiblaze 100 allows for its physical incorporation into the resin matrix before curing.

[1]

Formulation Guidelines and Performance Data

The following tables summarize quantitative data from studies on halogenated and
phosphorus-containing flame retardants in UPR. While specific data for Antiblaze 100 is
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limited in publicly available literature, the data for similar chlorinated and phosphate-based
flame retardants provide a strong indication of expected performance.

Table 1: Physical and Chemical Properties of Antiblaze 100

Property Value

P,P'-[2,2-bis(chloromethyl)-1,3-propanediyl]

Chemical Name Phosphoric Acid P,P,P',P'-tetrakis(2-chloroethyl)
Ester[2]

CAS Number 38051-10-4[2]

Molecular Formula C13H24CI608P2[2]

Molecular Weight 582.99 g/mol [2]

Appearance Colorless to Yellow Qil[3]

Density ~1.464 g/cm?3[4]

Slightly soluble in Chloroform, Ethyl Acetate,

Solubility
Methanol[3]

Table 2: Example Formulations of Flame-Retardant Unsaturated Polyester Resins
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] Styrene . o
Formulati Flame Loading Initiator Promoter
UPR Type Content
oniD Retardant (wt%) (phr) (phr)
(wt%)
UPR- Orthophtha 1.0 0.2 (Cobalt
) 35 None 0
Control lic (MEKP) Naph.)
Orthophtha Chlorinated 1.0 0.2 (Cobalt
UPR-FR-1 _ 35 _ 15
lic Paraffin (MEKP) Naph.)
Triallyl
] 1.0 0.2 (Cobalt
UPR-FR-2 Isophthalic 30 Phosphate 10
(MEKP) Naph.)
(TAP)
Diethylene
_ 1.0 0.2 (Cobalt
UPR-FR-3 Isophthalic 30 Glycol 10
(MEKP) Naph.)
Mod. TAP
Ammonium
Orthophtha 1.0 0.2 (Cobalt
UPR-FR-4 ) 35 Polyphosp 18
lic (MEKP) Naph.)
hate (APP)

Note: This table is a composite based on typical UPR formulations.[1][5] Specific loading levels
of Antiblaze 100 should be determined empirically, starting with ranges of 10-20 wt%.

Table 3: Fire Performance Data of Flame-Retardant UPR Formulations
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UL 94

Formulati Flame Loading . PHRR THR
Rating LOI (%)
oniD Retardant (wt%) (kWim?) (MJIm?)
(3.2 mm)
UPR- . ~21-23[6]
None 0 No Rating ~792[8] -
Control [7]
Triallyl
UPR-FR-2  Phosphate 10 V-0[1] 28[1] - -
(TAP)
Diethylene
UPR-FR-3  Glycol 10 V-0[1] 29[1] - -
Mod. TAP
Ammonium
Reduced Reduced
UPR-FR-4 Polyphosp 18 V-0[1] 29.8[1]
by 61% by 42%
hate (APP)
Reduced Reduced
UPR-FR-5 DOPO-N 30 V-1[6] 30.8[6]
by 60.7% by 48.3%

Note: PHRR (Peak Heat Release Rate) and THR (Total Heat Release) reductions are relative

to the control resin. Data is compiled from various phosphorus-based flame retardants to

provide a performance benchmark.[1][6][8]

Experimental Protocols

Preparation of Flame-Retardant UPR Samples

This protocol describes the general procedure for preparing cast samples of unsaturated

polyester resin containing Antiblaze 100.

e Resin Preparation: To a suitable mixing vessel, add the required amount of unsaturated

polyester resin and styrene monomer (if not pre-mixed).

o Flame Retardant Incorporation: Add the desired weight percentage of Antiblaze 100 to the

resin mixture. Mix thoroughly with a mechanical stirrer at a low to medium speed (e.g., 200-

500 rpm) for 10-15 minutes to ensure a homogeneous dispersion.
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e Initiator and Promoter Addition: Add the promoter (e.g., cobalt naphthenate) to the mixture
and stir for 2-3 minutes. Subsequently, add the initiator (e.g., methyl ethyl ketone peroxide -
MEKP) and continue stirring for another 2-3 minutes.[5]

o Degassing: Place the mixture in a vacuum chamber to remove any entrapped air bubbles
until the bubbling subsides.

o Casting: Pour the degassed resin mixture into a pre-heated mold of the desired dimensions
for the specific test (e.g., 125 x 12.7 x 3.2 mm for UL 94).

e Curing: Cure the cast samples in an oven. A typical curing cycle is 1 hour at 80°C, followed
by 2 hours at 100°C, and a final post-cure of 1 hour at 120°C.[6] Allow the samples to cool to
room temperature before demolding.

o Conditioning: Condition the samples at 23 + 2°C and 50 + 5% relative humidity for at least 48
hours before testing.

Fire Performance Testing

The following standard test methods are recommended for evaluating the flame retardancy of
the prepared UPR samples.

o UL 94 Vertical Burn Test (ASTM D3801):
o Mount a conditioned specimen (125 x 12.7 x 3.2 mm) vertically.

o Apply a calibrated flame to the bottom edge of the specimen for 10 seconds and then

remove.
o Record the afterflame time (t1).
o Immediately re-apply the flame for another 10 seconds and remove.
o Record the second afterflame time (t2) and the afterglow time.
o Observe for any flaming drips that ignite a cotton patch placed below the specimen.

o Classify the material as V-0, V-1, or V-2 based on the UL 94 criteria.[6]
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e Limiting Oxygen Index (LOI) Test (ASTM D2863):

(¢]

Place a conditioned specimen in a vertical glass chimney.

[¢]

Introduce a controlled mixture of oxygen and nitrogen into the chimney from the bottom.

[¢]

Ignite the top of the specimen.

Determine the minimum oxygen concentration that just supports flaming combustion for

[e]

three minutes or consumption of 50 mm of the specimen length.[9]

[e]

The LOI is expressed as the volume percentage of oxygen.
e Cone Calorimetry (ASTM E1354):

o Expose a 100 x 100 x 3 mm specimen to a specified irradiative heat flux (e.g., 35 or 50
kW/m?2).[10]

o A spark igniter is used to ignite the pyrolysis gases.

o Continuously measure parameters such as time to ignition (TTI), heat release rate (HRR),
peak heat release rate (PHRR), total heat release (THR), and mass loss rate.[11]

Visualizations
Flame Retardant Mechanism of Antiblaze 100 in UPR
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Caption: Mechanism of action for Antiblaze 100 in UPR.

Experimental Workflow for UPR Formulation and Testing
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Caption: Workflow for preparing and testing flame-retardant UPR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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